Cas no 832734-90-4 (Pyrimidine, 2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-(4-methoxyphenyl)-)

• Product Name: Pyrimidine, 2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-(4-methoxyphenyl)-
• CAS No: 832734-90-4
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 673937
• PubChem ID: 11268221
• Update Time: 2025-04-19

Pyrimidine, 2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-(4-methoxyphenyl)-
• 2-(1-cyclopentylpiperidin-4-yl)oxy-5-(4-methoxyphenyl)pyrimidine
• DTXSID80460704
• 832734-90-4
• SCHEMBL2542563

• Inchi： 1S/C21H27N3O2/c1-25-19-8-6-16(7-9-19)17-14-22-21(23-15-17)26-20-10-12-24(13-11-20)18-4-2-3-5-18/h6-9,14-15,18,20H,2-5,10-13H2,1H3
• InChI Key： POSYNSSTGNLPEA-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C2C=CC(=CC=2)OC)=CN=1)C1CCN(CC1)C1CCCC1

Computed Properties

• Exact Mass: 353.21032711g/mol
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.5Ų